Cas no 18853-94-6 (O,O-diethyl O-(5-methyl-1,2-oxazol-3-yl) phosphorothioate)

• Product Name: O,O-diethyl O-(5-methyl-1,2-oxazol-3-yl) phosphorothioate
• CAS No: 18853-94-6
• MF: C₈H₁₄NO₄PS
• MW: 251.239821910858
• CID: 1380106
• PubChem ID: 205849
• Update Time: 2025-04-20

O,O-diethyl O-(5-methyl-1,2-oxazol-3-yl) phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl O-(5-methyl-1,2-oxazol-3-yl) phosphorothioate
• diethoxy-[(5-methyl-1,2-oxazol-3-yl)oxy]-sulfanylidene-λ⁵-phosphane
• BRN 0990710
• DTXSID20172218
• Phosphorothioic acid, O,O-diethyl O-(5-methyl-3-isoxazolyl) ester
• 18853-94-6
• O,O-Diethyl O-(5-methyl-3-isoxazolyl) phosphorothioate

• Inchi： 1S/C8H14NO4PS/c1-4-10-14(15,11-5-2)13-8-6-7(3)12-9-8/h6H,4-5H2,1-3H3
• InChI Key： FIOYGYKLPOJZBN-UHFFFAOYSA-N
• SMILES： S=P(OC1C=C(C)ON=1)(OCC)OCC

Computed Properties

• Exact Mass: 251.03822
• Monoisotopic Mass: 251.03811610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 53.72